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Compound of Interest

Compound Name: cis-ent-Tadalafil-d3

Cat. No.: B589109

The following guide provides essential safety and logistical information for the proper disposal
of cis-ent-Tadalafil-d3, a deuterated, chiral standard of Tadalafil used in research settings.
Adherence to these procedures is critical for ensuring laboratory safety, maintaining regulatory
compliance, and protecting the environment.

Hazard Identification and Safety Summary

cis-ent-Tadalafil-d3 is classified as a hazardous substance.[1] It is intended for research use
only and not for human or veterinary application.[1][2] The primary hazards associated with this
compound are summarized below.
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Hazard o GHS Hazard o
. Description Citations
Classification Statement
Acute Toxicity (Oral) Harmful if swallowed. H302 [1]
Acute Toxicity Harmful in contact
_ ] H312 [1]
(Dermal) with skin.
Acute Toxicity o
i Harmful if inhaled. H332 [1]
(Inhalation)
Skin Irritation Causes skin irritation. H315 [1]
o Causes serious eye
Eye Irritation o H319 [1]
irritation.
) o May cause respiratory
Respiratory Irritation H335 [1]

irritation.

Required Personal Protective Equipment (PPE)

When handling cis-ent-Tadalafil-d3, especially during disposal and spill cleanup, all personnel
must use appropriate personal protective equipment (PPE).
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Equipment

Specification

Purpose

Citations

Hand Protection

Chemical-
impermeable gloves

(e.g., nitrile rubber).

To prevent skin
contact and

absorption.

[3]4]

Eye/Face Protection

Safety glasses with

side-shields or

goggles.

To protect eyes from

dust and splashes.

[3]4]

Body Protection

Laboratory coat.

To protect personal
clothing and prevent

skin exposure.

[3]4]

Respiratory Protection

Use only in a well-
ventilated area. If dust
is generated, use a
NIOSH-approved

respirator.

To prevent inhalation

of harmful dust.

[1]14]

Operational and Disposal Plan

The ultimate disposal of cis-ent-Tadalafil-d3 must comply with all applicable federal, state, and

local regulations.[3] Improper disposal, such as flushing down the drain or discarding in regular

trash, is prohibited and can lead to environmental contamination.[1][5]

Step-by-Step Disposal Protocol

1.

Waste Characterization and Segregation:

Characterize all waste containing cis-ent-Tadalafil-d3 (e.g., expired raw material,

contaminated labware, residual amounts in containers) as hazardous pharmaceutical waste.

This waste must be segregated from non-hazardous laboratory trash.

. Containerization:

Place the waste into a designated, properly sealed, and clearly labeled hazardous waste

container.[3] In the United States, hazardous pharmaceutical waste is typically collected in
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black containers.[5]

The label should clearly identify the contents as "Hazardous Waste," list "cis-ent-Tadalafil-
d3," and include relevant hazard symbols.

. On-Site Storage:

Store the sealed waste container in a secure, designated satellite accumulation area or
central storage location.

The storage area should be well-ventilated and away from incompatible materials.[4]

. Final Disposal:

Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

The waste will likely be transported to a permitted treatment, storage, and disposal facility
(TSDF) for high-temperature incineration.[5]

Ensure a hazardous waste manifest is completed to track the waste from generation to its
final disposal.[5]

Emergency Spill Protocol

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

1

2

. Containment:

Prevent the further spread of the spill. Avoid generating dust.[6]

. Cleanup:

For small powder spills, carefully clean the area using a damp cloth or a HEPA-filtered
vacuum.[6] Do not dry sweep.

Place all contaminated materials (e.g., wipes, PPE) into the designated hazardous waste
container.
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3. Decontamination:

Thoroughly wash the spill area after the material has been collected.[6]

Wash hands and any exposed skin thoroughly with soap and water.[4]
4. Reporting:

Report the spill to your laboratory supervisor and EHS department in accordance with

institutional policy.

Disposal Workflow

The following diagram outlines the decision-making and operational workflow for the proper

disposal of cis-ent-Tadalafil-d3.
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Caption: Workflow for the safe disposal of cis-ent-Tadalafil-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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